Cas no 1019548-04-9 (4-[(2-ethylbutyl)amino]cyclohexan-1-ol)

• Product Name: 4-[(2-ethylbutyl)amino]cyclohexan-1-ol
• CAS No: 1019548-04-9
• MF: C₁₂H₂₅NO
• MW: 199.333003759384
• CID: 5097084
• PubChem ID: 28454124
• Update Time: 2026-03-02

4-[(2-ethylbutyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-ethylbutyl)amino]cyclohexan-1-ol

• Inchi： 1S/C12H25NO/c1-3-10(4-2)9-13-11-5-7-12(14)8-6-11/h10-14H,3-9H2,1-2H3
• InChI Key： LSCHZOYMECFQML-UHFFFAOYSA-N
• SMILES： C1(O)CCC(NCC(CC)CC)CC1

Additional information on 4-[(2-ethylbutyl)amino]cyclohexan-1-ol

Research Briefing on 4-[(2-ethylbutyl)amino]cyclohexan-1-ol (CAS: 1019548-04-9) in Chemical Biology and Pharmaceutical Applications

The compound 4-[(2-ethylbutyl)amino]cyclohexan-1-ol (CAS: 1019548-04-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexanol core substituted with a 2-ethylbutylamino group, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a modulator of biological targets, particularly in the context of neurological disorders and metabolic diseases.

One of the key areas of investigation has been the compound's interaction with G protein-coupled receptors (GPCRs). Preliminary in vitro studies suggest that 4-[(2-ethylbutyl)amino]cyclohexan-1-ol demonstrates selective binding affinity for certain GPCR subtypes, which are implicated in pain perception and inflammation. Researchers have employed molecular docking simulations and surface plasmon resonance (SPR) assays to elucidate the binding mechanisms, revealing a unique interaction pattern that differs from traditional ligands.

In addition to its receptor modulation properties, recent pharmacokinetic studies have highlighted the compound's favorable absorption and distribution profile. Animal models have shown that 4-[(2-ethylbutyl)amino]cyclohexan-1-ol exhibits good blood-brain barrier penetration, making it a potential candidate for central nervous system (CNS) targeting therapies. The metabolic stability of the compound has also been investigated, with results indicating moderate hepatic clearance and minimal formation of reactive metabolites.

The synthetic pathways for 4-[(2-ethylbutyl)amino]cyclohexan-1-ol have been optimized in recent publications, with particular emphasis on green chemistry approaches. Novel catalytic systems have been developed to improve the yield and enantioselectivity of the final product, addressing previous challenges in large-scale production. These advancements are crucial for facilitating further preclinical and clinical development of the compound.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to explore derivatives of 4-[(2-ethylbutyl)amino]cyclohexan-1-ol. Early results suggest that modifications at the amino group or the cyclohexanol ring can significantly alter the pharmacological profile of the molecule, opening new avenues for targeted drug design. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into potential therapeutic candidates.

In conclusion, the growing body of research on 4-[(2-ethylbutyl)amino]cyclohexan-1-ol (CAS: 1019548-04-9) demonstrates its potential as a versatile scaffold in medicinal chemistry. While further validation studies are needed, the current findings position this compound as an important subject for continued investigation in drug discovery programs. The coming years are likely to see expanded research into its therapeutic applications and mechanism of action at the molecular level.